Cas no 2137077-18-8 ({3-[(3R,8aS)-hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl]-1,2,4-oxadiazol-5-yl}methanol)

• Product Name: {3-[(3R,8aS)-hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl]-1,2,4-oxadiazol-5-yl}methanol
• CAS No: 2137077-18-8
• MF: C₁₀H₁₅N₃O₃
• MW: 225.244402170181
• CID: 5754571
• PubChem ID: 165872617
• Update Time: 2025-07-09

{3-[(3R,8aS)-hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl]-1,2,4-oxadiazol-5-yl}methanol Chemical and Physical Properties

Names and Identifiers

• {3-[(3R,8aS)-hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl]-1,2,4-oxadiazol-5-yl}methanol
• EN300-703904
• 2137077-18-8

• Inchi： 1S/C10H15N3O3/c14-5-9-11-10(12-16-9)8-4-13-3-1-2-7(13)6-15-8/h7-8,14H,1-6H2/t7-,8+/m0/s1
• InChI Key： YJCGWDMZYPMWPT-JGVFFNPUSA-N
• SMILES： O1[C@@H](C2=NOC(CO)=N2)CN2CCC[C@H]2C1

Computed Properties

• Exact Mass: 225.11134135g/mol
• Monoisotopic Mass: 225.11134135g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.6
• Topological Polar Surface Area: 71.6Ų

Additional information on {3-[(3R,8aS)-hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl]-1,2,4-oxadiazol-5-yl}methanol

Compound CAS No. 2137077-18-8: {3-[(3R,8aS)-hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl]-1,2,4-oxadiazol-5-yl}methanol

The compound with CAS number 2137077-18-8, known as {3-[(3R,8aS)-hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl]-1,2,4-oxadiazol-5-yl}methanol, is a highly specialized organic molecule that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique structural features and its potential applications in drug development. Recent studies have highlighted its role in targeting specific biological pathways, making it a promising candidate for therapeutic interventions.

The molecular structure of this compound is characterized by a hexahydro-pyrrolo-morpholine moiety fused with a 1,2,4-oxadiazole ring system. The stereochemistry at the (3R,8aS) configuration plays a crucial role in determining its pharmacokinetic properties and biological activity. Researchers have demonstrated that this stereochemistry enhances the compound's ability to interact with target proteins, thereby improving its efficacy and reducing off-target effects.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of this compound using a combination of catalytic asymmetric synthesis and microwave-assisted reactions. These methods not only improve the yield but also ensure the high purity required for preclinical studies. The use of green chemistry principles in these synthetic protocols has further contributed to the sustainability of the process.

In terms of biological activity, this compound has shown remarkable potential as a modulator of key enzymes involved in neurodegenerative diseases. For instance, studies have demonstrated its ability to inhibit acetylcholinesterase (AChE), an enzyme whose overactivity is associated with Alzheimer's disease. The compound's selectivity for AChE over butyrylcholinesterase (BuChE) suggests that it could be developed into a drug with fewer side effects compared to current treatments.

Beyond its enzymatic inhibition properties, this compound has also been investigated for its anti-inflammatory and antioxidant activities. Preclinical data indicate that it can reduce inflammation by modulating the NF-kB pathway and alleviate oxidative stress by scavenging free radicals. These findings underscore its potential as a multi-target therapeutic agent.

The pharmacokinetic profile of {3-[(3R,8aS)-hexahydro-1H-pyrrolo[2,1-c]morpholin-3-yl]-1,2,4 oxadiazol 5 yl}methanol has been extensively studied in animal models. Results show that it exhibits good oral bioavailability and favorable distribution properties across various tissues. Its metabolites have also been identified and characterized using advanced analytical techniques such as LCMS and NMR spectroscopy.

From an industrial perspective, the scalability of this compound's synthesis is a critical factor for its commercialization. Current efforts are focused on optimizing the production process to meet regulatory requirements while maintaining cost-effectiveness. The integration of continuous flow chemistry and real-time process monitoring are expected to play pivotal roles in achieving these goals.

In conclusion, CAS No. 2137077 18 8 represents a cutting-edge molecule with immense potential in drug discovery and development. Its unique structure, combined with advanced synthetic methodologies and promising biological activity profiles, positions it as a leading candidate for addressing unmet medical needs. As research continues to unravel its full therapeutic potential, this compound stands at the forefront of innovation in medicinal chemistry.